Cas no 1805999-03-4 (2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylic acid)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylic acid
• CAS No: 1805999-03-4
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4804920
• Update Time: 2025-10-29

2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylic acid

• Inchi： 1S/C8H6ClF2NO3/c9-2-4-6(7(10)11)5(13)1-3(12-4)8(14)15/h1,7H,2H2,(H,12,13)(H,14,15)
• InChI Key： WNLJOCTWCMXIKU-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)C(C=C(C(=O)O)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylic acid

2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylic acid: A Comprehensive Overview

The compound 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylic acid, identified by the CAS number 1805999-03-4, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile reactivity. The molecule features a pyridine ring substituted with a chloromethyl group at position 2, a difluoromethyl group at position 3, a hydroxyl group at position 4, and a carboxylic acid group at position 6. These substituents contribute to its distinct chemical behavior and make it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of new antibiotics and anticancer agents. The presence of the carboxylic acid group in this compound suggests potential for forming esters or amides, which are common functional groups in pharmaceuticals. Additionally, the chloromethyl and difluoromethyl groups introduce electron-withdrawing effects, which can enhance the molecule's reactivity in various chemical reactions. This makes it a valuable intermediate in organic synthesis.

From a structural perspective, the molecule exhibits a high degree of functional group diversity, which is advantageous for tailoring its properties for specific applications. For instance, the hydroxyl group at position 4 can participate in hydrogen bonding, potentially influencing the compound's solubility and stability. The carboxylic acid group at position 6 further enhances its ability to form salts or complexes with metal ions, opening up possibilities for use in coordination chemistry or catalysis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of such compounds with greater accuracy. By employing density functional theory (DFT) calculations, scientists can model the molecular orbitals and reaction pathways of 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylic acid, providing insights into its potential as a catalyst or reactant in organic transformations. These computational studies are complemented by experimental work that validates theoretical predictions and explores practical applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, oxidations, and reductions. The chloromethyl group can be introduced via alkylation reactions, while the difluoromethyl group may be incorporated using fluorination techniques. The hydroxyl and carboxylic acid groups can be introduced through hydrolysis or oxidation steps, depending on the starting materials and reaction conditions.

One area where this compound shows promise is in agrochemicals. Pyridine derivatives are known for their pesticidal activity, and the presence of halogenated substituents in this molecule could enhance its efficacy as an insecticide or fungicide. Recent research has focused on optimizing the bioavailability and selectivity of such compounds to minimize environmental impact while maintaining their effectiveness.

Another potential application lies in materials science. The unique electronic properties of pyridine derivatives make them candidates for use in organic electronics, such as OLEDs (organic light-emitting diodes) or organic photovoltaics. By modifying the substituents on the pyridine ring, researchers can tune the molecule's electronic characteristics to suit specific device requirements.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylic acid is a versatile compound with diverse functional groups that offer opportunities for innovation across multiple disciplines. Its structure lends itself to various synthetic strategies and applications, making it a valuable addition to both academic research and industrial development.